5-Ribofuranosylnicotinamide

• CAS No.: 107325-67-7
• Molecular Formula: C23H23ClN2O3S
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C11H14N2O5/c12-11(17)6-1-5(2-13-3-6)10-9(16)8(15)7(4-14)18-10/h1-3,7-10,14-16H,4H2,(H2,12,17)/t7-,8-,9-,10+/m1/s1
• InChI Key: UBWZUUUKBOMAPO-KYXWUPHJSA-N
• SMILES: C1=C(C=NC=C1C(=O)N)C2C(C(C(O2)CO)O)O
• Isomeric SMILES: C1=C(C=NC=C1C(=O)N)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O
• Synonyms: 5-alpha-D-ribofuranosylnicotinamide; 5-beta-D-ribofuranosylnicotinamide; 5-ribofuranosylnicotinamide

Description

5-Ribofuranosylnicotinamide is a ribonucleoside derivative in which nicotinamide, a form of vitamin B3, is covalently linked to a ribofuranose sugar via a β-glycosidic bond at the 5-position of the nicotinamide moiety . Structurally, it belongs to the broader family of ribonucleosides, which are critical components of RNA and coenzymes like nicotinamide adenine dinucleotide (NAD+). Unlike canonical ribonucleosides (e.g., adenosine or guanosine), its nicotinamide base distinguishes it from purine or pyrimidine-based analogs, conferring distinct biochemical properties.

Comparison with Similar Compounds

Table 1: Key Structural Features of Selected Ribonucleosides

Compound	Base Component	Sugar Modification	Functional Implications
5-Ribofuranosylnicotinamide	Nicotinamide	Ribofuranose	NAD+ precursor; redox cofactor
3-Isoxanthosine	Isoxanthine	Ribose	Purine catabolism; antimetabolite activity
4-Cyanotiazofurin	Tiazofurin derivative	Ribose (unmodified)	IMP dehydrogenase inhibition; antiviral/anticancer
5'-Fluoro-5'-deoxyacadesine	Acadesine (adenosine analog)	5'-fluoro, 5'-deoxyribose	AMPK activation; ischemia-reperfusion therapy
8-Ribityllumazine	Lumazine	Ribityl (reduced ribose)	Riboflavin biosynthesis intermediate

Functional and Mechanistic Differences

Nicotinamide vs. Purine/Pyrimidine Bases: 5-Ribofuranosylnicotinamide’s nicotinamide base links it to NAD+ metabolism, unlike purine-based analogs like 3-isoxanthosine or 9-N-ribofuranosyluric acid (uric acid derivative) . This distinction directs its role in redox reactions rather than nucleic acid synthesis.

Sugar Modifications: The unmodified ribofuranose in 5-Ribofuranosylnicotinamide contrasts with derivatives like 5'-fluoro-5'-deoxyacadesine, where fluorine substitution and deoxygenation enhance metabolic stability and tissue targeting . Similarly, 8-ribityllumazine’s ribityl sugar (a reduced ribose form) is specific to riboflavin biosynthesis pathways.

Therapeutic Applications: While 4-cyanotiazofurin is studied for its inhibition of inosine monophosphate dehydrogenase (IMPDH)—a target in cancer and viral therapies—5-Ribofuranosylnicotinamide is more likely to influence NAD+-dependent processes like DNA repair and aging .

Research Findings and Gaps

• NR is clinically validated for enhancing mitochondrial function and combating age-related decline.
• Acadesine Derivatives : 5'-Fluoro-5'-deoxyacadesine’s modifications improve pharmacokinetics, making it a candidate for ischemic injury treatment.
• Tiazofurin Analogs: 4-Cyanotiazofurin’s cyano group may enhance IMPDH binding affinity, though toxicity profiles require further exploration.